Cas no 1033265-51-8 (Tert-Butyl 5-bromo-1H-indole-3-carboxylate)
1033265-51-8 structure
Product Name:Tert-Butyl 5-bromo-1H-indole-3-carboxylate
CAS No:1033265-51-8
MF:C13H14BrNO2
MW:296.159762859344
MDL:MFCD19441179
CID:1040380
PubChem ID:24862149
Update Time:2025-04-20
Tert-Butyl 5-bromo-1H-indole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 5-bromo-1H-indole-3-carboxylate
- AK-84828
- ANW-66119
- CTK8C1258
- KB-260777
- QC-7866
- SureCN6986880
- tert-butyl 5-broMoindole-3-carboxylate
- 5-Bromo-1H-indole-3-carboxylic acid tert-butyl ester
- 1H-Indole-3-carboxylic acid, 5-broMo-, 1,1-diMethylethyl ester
- FXCLXRQHVKTSSR-UHFFFAOYSA-N
- 0801AA
- AX8236510
- 2-methyl-2-propanyl 5-bromo-1H-indole-3-carboxylate
- SCHEMBL6986880
- AMY2920
- 1033265-51-8
- DTXSID30647745
- tert-Butyl5-bromo-1H-indole-3-carboxylate
- DS-17565
- DB-110493
- AKOS016004701
- C71141
- Tert-Butyl 5-bromo-1H-indole-3-carboxylate
-
- MDL: MFCD19441179
- Inchi: 1S/C13H14BrNO2/c1-13(2,3)17-12(16)10-7-15-11-5-4-8(14)6-9(10)11/h4-7,15H,1-3H3
- InChI Key: FXCLXRQHVKTSSR-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=CN2)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 295.02079g/mol
- Monoisotopic Mass: 295.02079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 42.1
Experimental Properties
- Density: 1.441
- Melting Point: 148 ºC
Tert-Butyl 5-bromo-1H-indole-3-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P280-P305+P351+P338-P310
- Storage Condition:Inert atmosphere,2-8°C
Tert-Butyl 5-bromo-1H-indole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 228436-250mg |
tert-Butyl 5-bromo-1H-indole-3-carboxylate |
1033265-51-8 | 95% | 250mg |
£44.00 | 2022-02-28 | |
| Fluorochem | 228436-1g |
tert-Butyl 5-bromo-1H-indole-3-carboxylate |
1033265-51-8 | 95% | 1g |
£108.00 | 2022-02-28 | |
| Fluorochem | 228436-5g |
tert-Butyl 5-bromo-1H-indole-3-carboxylate |
1033265-51-8 | 95% | 5g |
£432.00 | 2022-02-28 | |
| Fluorochem | 228436-10g |
tert-Butyl 5-bromo-1H-indole-3-carboxylate |
1033265-51-8 | 95% | 10g |
£732.00 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T13840-5g |
tert-Butyl 5-bromo-1H-indole-3-carboxylate |
1033265-51-8 | 97% | 5g |
¥1361.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T13840-250mg |
tert-Butyl 5-bromo-1H-indole-3-carboxylate |
1033265-51-8 | 97% | 250mg |
¥99.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T13840-1g |
tert-Butyl 5-bromo-1H-indole-3-carboxylate |
1033265-51-8 | 97% | 1g |
¥325.0 | 2023-09-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B899357-5g |
tert-Butyl 5-bromo-1H-indole-3-carboxylate |
1033265-51-8 | 97% | 5g |
3,843.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RA405-5g |
Tert-Butyl 5-bromo-1H-indole-3-carboxylate |
1033265-51-8 | 97% | 5g |
10238CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RA405-50mg |
Tert-Butyl 5-bromo-1H-indole-3-carboxylate |
1033265-51-8 | 97% | 50mg |
129.0CNY | 2021-08-03 |
Tert-Butyl 5-bromo-1H-indole-3-carboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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